Cas no 1806006-89-2 (3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806006-89-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4890396
• Update Time: 2025-06-13

3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)5-6(17)4(1-2-15)3-16-7(5)9(12,13)14/h3,8H,1H2,(H,16,17)
• InChI Key： MFVKDGXZRUGQAK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(CC#N)=CNC=1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806006-89-2)

The compound 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806006-89-2) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and trifluoromethyl groups, contributes to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile stands out as a key intermediate in the synthesis of crop protection agents and pharmaceutical candidates. Its pyridine core and acetonitrile moiety make it a valuable building block for designing molecules with improved binding affinity and selectivity.

The compound's CAS No. 1806006-89-2 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery and material science. Researchers often inquire about its synthetic routes, physicochemical properties, and applications in catalysis. Its fluorine-rich structure aligns with current trends in green chemistry, as fluorinated compounds often exhibit reduced environmental persistence compared to their non-fluorinated counterparts.

One of the most discussed topics in forums and academic circles is the compound's role in heterocyclic chemistry. The presence of both hydroxy and cyano functional groups allows for diverse chemical transformations, enabling the creation of complex architectures. This versatility has led to its use in high-throughput screening libraries, where it serves as a scaffold for lead optimization.

From an industrial perspective, 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile is gaining traction due to its compatibility with continuous flow chemistry and microwave-assisted synthesis. These modern techniques enhance yield and reduce waste, addressing the pharmaceutical industry's push toward sustainable manufacturing. Its thermal stability and solubility profile further make it suitable for scalable production.

In the context of intellectual property, several patents highlight the compound's utility in kinase inhibition and enzyme modulation. Its structural motifs are often cited in claims related to anticancer agents and anti-inflammatory drugs, underscoring its therapeutic potential. Analysts predict that the market for such high-value intermediates will expand as precision medicine advances.

For those exploring structure-activity relationships (SAR), the compound offers a compelling case study. The electron-withdrawing effects of its fluorine substituents influence its electronic distribution, which is critical for molecular docking studies. Computational chemists frequently model its interactions with biological targets to predict efficacy and toxicity.

In summary, 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806006-89-2) represents a cutting-edge tool in medicinal chemistry and agrochemical innovation. Its multifaceted applications, combined with the industry's focus on sustainability and efficiency, position it as a compound of enduring interest. As research progresses, its role in addressing global challenges like drug resistance and crop yield optimization will likely become even more prominent.